Cas no 1883538-33-7 (tert-butyl 4-{5-chloro-1H-imidazo[4,5-b]pyridin-2-yl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{5-chloro-1H-imidazo[4,5-b]pyridin-2-yl}piperazine-1-carboxylate
• CAS No: 1883538-33-7
• MF: C₁₅H₂₀ClN₅O₂
• MW: 337.804601669312
• CID: 6178285
• PubChem ID: 118896264
• Update Time: 2025-05-25

tert-butyl 4-{5-chloro-1H-imidazo[4,5-b]pyridin-2-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1883538-33-7
• SCHEMBL17533874
• EN300-7461896
• tert-butyl 4-{5-chloro-1H-imidazo[4,5-b]pyridin-2-yl}piperazine-1-carboxylate

• Inchi： 1S/C15H20ClN5O2/c1-15(2,3)23-14(22)21-8-6-20(7-9-21)13-17-10-4-5-11(16)18-12(10)19-13/h4-5H,6-9H2,1-3H3,(H,17,18,19)
• InChI Key： UGIAKEAIOTZQJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(N=1)N=C(N2)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 337.1305526g/mol
• Monoisotopic Mass: 337.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.4Ų

Additional information on tert-butyl 4-{5-chloro-1H-imidazo[4,5-b]pyridin-2-yl}piperazine-1-carboxylate

tert-butyl 4-{5-chloro-1H-imidazo[4,5-b]pyridin-2-yl}piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-{5-chloro-1H-imidazo[4,5-b]pyridin-2-yl}piperazine-1-carboxylate, with CAS number 1883538-33-7, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a piperazine ring substituted with a tert-butyl group and an imidazo[4,5-b]pyridine moiety, which introduces both rigidity and functional diversity to the structure.

Recent studies have highlighted the importance of imidazo[4,5-b]pyridine derivatives in the design of bioactive molecules. These heterocycles are known for their ability to interact with various biological targets, including enzymes and receptors. The presence of a chlorine substituent at the 5-position of the imidazo[4,5-b]pyridine ring further enhances the compound's electronic properties, making it a promising candidate for modulating biological activities. Researchers have explored the potential of this compound in inhibiting key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

The piperazine ring in tert-butyl 4-{5-chloro-1H-imidazo[4,5-b]pyridin-2-yl}piperazine-1-carboxylate plays a crucial role in enhancing the molecule's pharmacokinetic properties. Piperazine derivatives are often used in drug design due to their ability to improve solubility and permeability. The tert-butyl group attached to the piperazine ring serves as a bulky substituent, which can influence the molecule's stereochemistry and steric interactions with biological targets. This feature is particularly advantageous in optimizing drug-like properties such as bioavailability and target selectivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the imidazo[4,5-b]pyridine core. This approach not only enhances reaction efficiency but also reduces the generation of by-products, making it an environmentally friendly method for synthesizing complex heterocycles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of tert-butyl 4-{5-chloro-1H-imidazo[4,5-b]pyridin-2-yl}piperazine-1-carboxylate with various protein targets. Molecular docking studies have revealed that the compound exhibits strong binding affinity towards GABA receptors, suggesting its potential as an anxiolytic agent. Additionally, preliminary in vitro assays have demonstrated its ability to inhibit kinase enzymes implicated in cancer progression.

The versatility of this compound extends beyond pharmacological applications. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a building block for constructing π-conjugated systems with tailored electronic characteristics. These systems could find applications in light-emitting diodes (LEDs) and photovoltaic cells.

In conclusion, tert-butyl 4-{5-chloro-1H-imidazo[4,5-b]pyridin-2-yl}piperazine-1-carboxylate represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functionalities. With ongoing research into its biological and electronic properties, this compound is poised to make significant contributions to both medicinal chemistry and materials science.